Cas no 328-50-7 (2-Ketoglutaric acid)

• Product Name: 2-Ketoglutaric acid
• CAS No: 328-50-7
• MF: C₅H₆O₅
• MW: 146.098142147064
• MDL: MFCD00004165
• CID: 36871
• PubChem ID: 51
• Update Time: 2025-09-11

2-Ketoglutaric acid Chemical and Physical Properties

Names and Identifiers

• 2-Ketoglutaric acid
• 2-Oxoglutaric acid
• 2-Oxopentanedioic acid
• alpha-Ketoglutaric Acid
• A-KETOGLUTARIC ACID
• GAMMA-KETOGLUTARIC ACID
• FEMA 3891
• KETO-GLU
• PENTANEDIOIC ACID, 2-OXO-
• 2-Oxo-1,5-dipentanedioic acid
• 2-Oxo-1,5-pentanedioic acid
• 2-oxo-pentanedioicaci
• 2-Oxpentanedioicacid
• Glutaric acid, 2-oxo-
• Glutaric acid, alpha keto
• -Ketoglutaricacid
• α-Ketoglutaricacid
• A-KETOGLUTARIC ACID FREE ACID CELL*CULTU RE TESTED
• A-KETOGLUTARIC ACID FREE ACID
• 2-KETOGLUTARIC ACID BIOSYNTH
• A-KetoglutaricAcidPuriss
• KetoglutaricAcid,FreeAcid
• Oxoglutaric acid
• 2-OXOPENTANDIOICACID
• alpha-keto-Glutaric acid
• 2-keto-Glutaricacid
• KETOGLUTARIC ACID, ALPHA (AS)
• 2-Oxoglutaric acid,2-Oxopentanedioic acid
• alpha-Ketoglutarate
• α-Ketoglutaric acid
• 2-ketoglutarate
• 2-oxopentanedioic acid, ion(2-)
• 2-oxoglutarate
• alpha-Oxoglutaric acid
• 2-oxo-Pentanedioic acid

• MDL： MFCD00004165
• Inchi： 1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)
• InChI Key： KPGXRSRHYNQIFN-UHFFFAOYSA-N
• SMILES： OC(CCC(C(=O)O)=O)=O
• BRN： 1705689

Computed Properties

• Exact Mass: 146.02200
• Monoisotopic Mass: 146.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9
• Topological Polar Surface Area: 91.7A^2

Experimental Properties

• Color/Form: White fine crystalline powder. It turns pale gray yellow after long storage and is easy to deliquesce.
• Density: 1.2821 (rough estimate)
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 345.6°C at 760 mmHg
• Flash Point: 177.0±19.7 °C
• Refractive Index: 1.3920 (estimate)
• Solubility: H2O: soluble0.1g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water, methanol and dimethyl sulfoxide.
• PSA: 91.67000
• LogP: -0.49510
• Merck: 5303
• FEMA: 3891 | 2-OXOPENTANEDIOIC ACID
• pka: 2.47(at 25℃)
• Solubility: It is easily soluble in water, alcohol and extremely insoluble in ether.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Ketoglutaric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S39; S45; S36/37/39
• RTECS：SA0454200
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：S26
• Risk Phrases：R37/38; R41; R36/37/38; R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Ketoglutaric acid

Introduction to 2-Ketoglutaric Acid (CAS No. 328-50-7)

2-Ketoglutaric acid, with the chemical formula C₅H₈O₄, is a crucial intermediate in cellular metabolism, playing a pivotal role in both the tricarboxylic acid (TCA) cycle and amino acid catabolism. Its CAS number, 328-50-7, uniquely identifies it in the chemical registry, underscoring its significance in biochemical pathways and pharmaceutical applications. This compound is not only a key player in energy production but also serves as a precursor for various bioactive molecules, making it a subject of extensive research in biochemistry and medicinal chemistry.

The TCA cycle, also known as the Krebs cycle, is central to cellular respiration, where it facilitates the oxidation of acetate derived from carbohydrates, fats, and proteins into carbon dioxide and water, generating ATP in the process. 2-Ketoglutaric acid occupies a critical position in this cycle, acting as a bridge between pyruvate oxidation and the conversion of isocitrate to α-ketoglutarate. Its involvement in this cycle highlights its importance in maintaining cellular energy homeostasis.

Beyond its role in energy metabolism, 2-Ketoglutaric acid is integral to amino acid metabolism. It serves as a precursor for glutamate and glutamine, two amino acids essential for neurotransmitter synthesis, protein synthesis, and immune function. The biosynthesis of these amino acids from 2-Ketoglutaric acid underscores its multifaceted role in maintaining physiological balance.

Recent advancements in biochemical research have elucidated the intricate mechanisms by which 2-Ketoglutaric acid influences various biological processes. For instance, studies have demonstrated its involvement in the regulation of histone demethylases, enzymes that modulate chromatin structure and gene expression. This finding has significant implications for understanding epigenetic mechanisms and developing targeted therapies for diseases associated with aberrant gene expression.

The pharmaceutical industry has also recognized the potential of 2-Ketoglutaric acid as a therapeutic agent. Its derivatives have been explored for their anti-inflammatory, neuroprotective, and anticancer properties. Notably, research has shown that 2-Ketoglutaric acid supplementation can enhance mitochondrial function and reduce oxidative stress, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the role of 2-Ketoglutaric acid in cancer metabolism has been extensively studied. Cancer cells exhibit altered metabolic profiles characterized by increased glucose uptake and aerobic glycolysis, leading to elevated lactate production. However, recent evidence suggests that cancer cells can also utilize 2-Ketoglutaric acid as an alternative fuel source, promoting tumor growth and survival. Targeting this metabolic pathway has emerged as a viable strategy for developing novel anticancer therapies.

In conclusion, 2-Ketoglutaric acid (CAS No. 328-50-7) is a multifaceted compound with profound implications in cellular metabolism, biochemistry, and medicine. Its involvement in critical pathways such as the TCA cycle and amino acid metabolism underscores its essential role in maintaining physiological functions. The latest research highlights its potential as a therapeutic agent and a target for developing new treatments for various diseases. As our understanding of its biological significance continues to evolve, so too will its applications in healthcare and biotechnology.